molecular formula C11H8O2S2 B1386834 4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid CAS No. 26268-08-6

4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid

Cat. No.: B1386834
CAS No.: 26268-08-6
M. Wt: 236.3 g/mol
InChI Key: ZPVBBYHDNQWYDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid is a heterocyclic sulfur compound . Its molecular formula is C11H8O2S2, with an average mass of 236.310 Da and a monoisotopic mass of 235.996567 Da .


Molecular Structure Analysis

The molecular structure of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid involves a benzothiophene ring, which is a type of heterocyclic sulfur compound . The stability of similar compounds, such as 1-benzothiophene-2-carboxylic acid, arises from O-H…O, C-H…O, and S-H…O hydrogen bonding interactions .

Mechanism of Action

Target of Action

The primary targets of 4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid are various biological kinases . These kinases include serine-threonine and tyrosine kinases such as hedgehog kinase, casein kinase (CK), proviral insertion Moloney virus (PIM) kinase, and FMS-like tyrosine (Flt) kinase . These kinases play crucial roles in cellular signaling, growth, and differentiation .

Mode of Action

4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid interacts with its kinase targets by inhibiting their activity . This inhibition disrupts the normal signaling pathways within the cell, leading to changes in cellular function .

Biochemical Pathways

The inhibition of kinase activity by 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid affects multiple biochemical pathways. These include pathways involved in cell growth and differentiation, which are regulated by the targeted kinases . The downstream effects of this disruption can lead to changes in cellular function and potentially the induction of cell death .

Pharmacokinetics

The ADME properties of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid , which suggests that further studies could provide valuable information about its absorption, distribution, metabolism, and excretion.

Result of Action

The molecular and cellular effects of 4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid ’s action are primarily due to its inhibition of kinase activity . This can lead to disruption of normal cellular signaling pathways, changes in cell function, and potentially the induction of cell death .

Biochemical Analysis

Biochemical Properties

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with various enzymes, including kinases and oxidoreductases. The nature of these interactions often involves the binding of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity. For instance, it has been observed to inhibit certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation reactions essential for cellular signaling pathways.

Cellular Effects

The effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. In particular, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid has been found to alter the expression of genes involved in oxidative stress responses and metabolic pathways. Additionally, it affects cellular metabolism by interacting with key metabolic enzymes, leading to changes in the levels of metabolites and overall metabolic flux.

Molecular Mechanism

At the molecular level, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid exerts its effects through specific binding interactions with biomolecules. This compound can bind to proteins, such as enzymes and receptors, altering their conformation and activity. For example, it has been shown to inhibit enzyme activity by binding to the active site and blocking substrate access. Furthermore, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can modulate gene expression by interacting with transcription factors and influencing their binding to DNA, thereby affecting the transcription of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can change over time. This compound exhibits stability under certain conditions, but it may degrade under others, leading to a loss of activity. Long-term studies have shown that 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity

Dosage Effects in Animal Models

The effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as enhanced metabolic activity and improved cellular function. At higher doses, it can lead to toxic or adverse effects, including oxidative stress and cellular damage. Studies have identified threshold effects, where the compound’s impact shifts from beneficial to harmful, highlighting the importance of dosage optimization in experimental settings.

Metabolic Pathways

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid is involved in various metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. This compound can influence metabolic flux by modulating the activity of key enzymes, leading to changes in the levels of metabolites. For instance, it has been shown to affect the tricarboxylic acid cycle and oxidative phosphorylation, resulting in altered energy production and metabolic homeostasis.

Transport and Distribution

The transport and distribution of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization and accumulation within cells can influence its activity and function, with higher concentrations often observed in metabolically active tissues.

Subcellular Localization

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid exhibits specific subcellular localization, which can affect its activity and function. This compound may be directed to particular cellular compartments, such as the mitochondria or nucleus, through targeting signals or post-translational modifications. Its localization within these compartments can influence its interactions with biomolecules and its overall biochemical effects.

Properties

IUPAC Name

4,5-dihydrothieno[2,3-e][1]benzothiole-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8O2S2/c12-11(13)9-5-6-1-2-8-7(3-4-14-8)10(6)15-9/h3-5H,1-2H2,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPVBBYHDNQWYDB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C=CS2)C3=C1C=C(S3)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid
Reactant of Route 2
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid
Reactant of Route 3
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid
Reactant of Route 4
Reactant of Route 4
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid
Reactant of Route 5
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid
Reactant of Route 6
Reactant of Route 6
4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.